3-(3,4-dimethoxyphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-1-phenylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C18H16N2O3/c1-22-16-9-8-13(10-17(16)23-2)18-14(12-21)11-20(19-18)15-6-4-3-5-7-15/h3-12H,1-2H3
• InChI Key: UHVFLZPBHQXIDJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN(C=C2C=O)C3=CC=CC=C3)OC
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol

Description

3-(3,4-Dimethoxyphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde (3,4-DMPP-PPC) is a compound that has been studied for its potential applications in scientific research. It is a member of the pyrazole family of compounds and has been used in a variety of laboratory experiments.

Scientific Research Applications

Synthesis and Biological Evaluation

A series of compounds including 1-(2,4-dimethoxy-phenyl)-3-(1,3-diphenyl-1H-pyrazol-4-yl)-propenone were synthesized and evaluated for their anti-inflammatory, antioxidant, and antimicrobial activities. This involved the Claisen-Schmidt condensation and Vilsmeier-Haack reaction. Certain compounds in this series demonstrated promising IL-6 inhibitory, free radical scavenging, and antimicrobial activities at varied concentrations (Bandgar et al., 2009).

Anticonvulsant and Analgesic Studies

Another study focused on designing and synthesizing new pyrazole analogues using the Knoevenagel condensation reaction. These compounds were evaluated for their anticonvulsant and analgesic activities. Some of these synthesized compounds displayed potent anticonvulsant activity and significant analgesic activity without any noticeable toxicity (Viveka et al., 2015).

Antioxidant and Anti-inflammatory Activity

A study aimed to synthesize a series of 1-Benzoyl-3-phenyl-1H-pyrazole-4-carbaldehyde derivatives and evaluate them for their antioxidant and anti-inflammatory activities. Some of these synthesized compounds showed potent antioxidant activity and significant anti-inflammatory activity (Sudha et al., 2021).

Antimicrobial Activity of Chitosan Schiff Bases

A study synthesized heteroaryl pyrazole derivatives, which were then reacted with chitosan to form Schiff bases of chitosan. These newly synthesized compounds were screened for their biological activity against various bacteria and fungi, and they showed antimicrobial activity dependent on the type of the Schiff base moiety (Hamed et al., 2020).

Synthesis and Anticancer Activity

Research involving the reaction of a compound similar to 3-(3,4-dimethoxyphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde with various chemicals resulted in the synthesis of compounds with significant anticancer activity. One of the synthesized compounds demonstrated potent inhibitory activity against human breast adenocarcinoma and liver carcinoma cell lines (El-Ebiary et al., 2017).